Ethanethiol, 2-(3-(6-chloro-4-methyl-2-quinolyloxy)propyl)amino-, hydrogen sulfate (ester)

• CAS No.: 41287-24-5
• Molecular Formula: C15H19ClN2O4S2
• Molecular Weight: 390.9 g/mol
• IUPAC Name: 6-chloro-4-methyl-2-[3-(2-sulfosulfanylethylamino)propoxy]quinoline
• InChI: InChI=1S/C15H19ClN2O4S2/c1-11-9-15(18-14-4-3-12(16)10-13(11)14)22-7-2-5-17-6-8-23-24(19,20)21/h3-4,9-10,17H,2,5-8H2,1H3,(H,19,20,21)
• InChI Key: UIYBGSIWFJRRAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)Cl)OCCCNCCSS(=O)(=O)O

Description

Ethanethiol, 2-(3-(6-chloro-4-methyl-2-quinolyloxy)propyl)amino-, hydrogen sulfate (ester) is a complex organosulfur compound It features a quinoline moiety, which is a heterocyclic aromatic organic compound, and a thiol group, which is known for its strong odor

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanethiol, 2-(3-(6-chloro-4-methyl-2-quinolyloxy)propyl)amino-, hydrogen sulfate (ester) typically involves multiple steps:

Formation of the Quinoline Derivative: The initial step involves the synthesis of 6-chloro-4-methyl-2-quinoline. This can be achieved through a series of reactions starting from aniline derivatives.

Attachment of the Propyl Chain: The next step involves the introduction of a propyl chain to the quinoline derivative. This is often done